Cas no 77334-06-6 ([8]Gingerdione)

[8]Gingerdione structure
[8]Gingerdione structure
Product Name:[8]Gingerdione
CAS No:77334-06-6
MF:C19H28O4
MW:320.423226356506
CID:2003755
PubChem ID:14440537
Update Time:2025-04-21

[8]Gingerdione Chemical and Physical Properties

Names and Identifiers

    • [8]Gingerdione
    • 1-(4-hydroxy-3-methoxyphenyl)dodecane-3,5-dione
    • 8 Gingerdione
    • 77334-06-6
    • Q27265857
    • 4-Dodecen-3-one, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (4Z)-
    • DTXSID801316888
    • 70E1Y63Q2L
    • CHEBI:175095
    • (8)-Gingerdione
    • 8-Gingerdione
    • 3-(octadecylcarbamoyl)-2-sulfo-propanoic Acid
    • QDSRAFNZQKMHPZ-UHFFFAOYSA-N
    • 8-GINGERDIONE: N=6 (CONSTITUENT OF GINGER)
    • 8-GINGERDIONE : N=6 (CONSTITUENT OF GINGER) [DSC]
    • UNII-70E1Y63Q2L
    • 1-(4-Hydroxy-3-methoxyphenyl)-3,5-dodecanedione, 9CI
    • 3,5-Dodecanedione, 1-(4-hydroxy-3-methoxyphenyl)-
    • [8]-Gingerdione
    • Inchi: 1S/C19H28O4/c1-3-4-5-6-7-8-16(20)14-17(21)11-9-15-10-12-18(22)19(13-15)23-2/h10,12-13,22H,3-9,11,14H2,1-2H3
    • InChI Key: QDSRAFNZQKMHPZ-UHFFFAOYSA-N
    • SMILES: CCCCCCCC(CC(CCC1C=C(OC)C(O)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 320.19875937Da
  • Monoisotopic Mass: 320.19875937Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 63.6Ų
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